Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester
Overview
Description
Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester, also known as BMH, is a chemical compound that is widely used in various scientific research applications. This compound is a colorless liquid that has a molecular weight of 284.42 g/mol and a boiling point of 230-232°C. BMH is a versatile compound that has been used in several research studies due to its unique properties and characteristics.
Mechanism Of Action
Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester works by forming covalent bonds between proteins or other biomolecules. The cross-linking of proteins or biomolecules by Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester helps to stabilize the structure of these molecules and can also alter their function. Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester can also be used to introduce specific functional groups into proteins or biomolecules, which can be used to study their function or to develop new drug delivery systems.
Biochemical And Physiological Effects
Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester has been shown to have several biochemical and physiological effects. Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester has been shown to increase the stability of proteins and other biomolecules, which can improve their function. Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester has also been shown to alter the activity of enzymes and other proteins, which can be used to study the function of these molecules. Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester has also been used to study the effects of protein-protein interactions and to develop new drug delivery systems.
Advantages And Limitations For Lab Experiments
One of the main advantages of using Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester in lab experiments is its ability to cross-link proteins and other biomolecules. This property makes Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester a valuable tool for studying the structure and function of these molecules. However, Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester can also have some limitations in lab experiments. Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester can be toxic to cells at high concentrations and can also interfere with the activity of some enzymes and other proteins.
Future Directions
There are several future directions for the use of Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester in scientific research. One potential direction is the development of new drug delivery systems using Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester. Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester can be used to introduce specific functional groups into proteins or biomolecules, which can be used to target specific cells or tissues in the body. Another potential direction is the use of Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester in the development of new biomaterials. Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester can be used to cross-link polymers and other materials to create new materials with unique properties and characteristics. Overall, Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester is a versatile compound that has many potential applications in scientific research.
Synthesis Methods
The synthesis of Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester can be achieved by reacting heptanoic acid with 1,4-cyclohexanedimethanol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified by distillation to obtain pure Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester.
Scientific Research Applications
Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester has been widely used in scientific research applications due to its unique properties and characteristics. One of the most common applications of Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester is in the field of protein cross-linking. Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester is used to cross-link proteins to study protein-protein interactions and protein structure. Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester has also been used in the study of DNA-protein interactions and the development of new drug delivery systems.
properties
CAS RN |
125537-14-6 |
|---|---|
Product Name |
Heptanoic acid, 1,4-cyclohexanediylbis(methylene) ester |
Molecular Formula |
C22H40O4 |
Molecular Weight |
368.5 g/mol |
IUPAC Name |
[4-(heptanoyloxymethyl)cyclohexyl]methyl heptanoate |
InChI |
InChI=1S/C22H40O4/c1-3-5-7-9-11-21(23)25-17-19-13-15-20(16-14-19)18-26-22(24)12-10-8-6-4-2/h19-20H,3-18H2,1-2H3 |
InChI Key |
MHUFBTKJDDDEBA-UHFFFAOYSA-N |
SMILES |
CCCCCCC(=O)OCC1CCC(CC1)COC(=O)CCCCCC |
Canonical SMILES |
CCCCCCC(=O)OCC1CCC(CC1)COC(=O)CCCCCC |
Other CAS RN |
125537-14-6 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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